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Compound of Interest

Compound Name: Benzyl valerate

Cat. No.: B082272

An In-depth Technical Guide to Benzyl Valerate: Safety Data and Handling Protocols

This guide provides comprehensive safety information and handling procedures for benzyl
valerate, intended for researchers, scientists, and professionals in drug development. The
following sections detail the substance's properties, associated hazards, and essential
precautions for safe laboratory and industrial use.

Chemical and Physical Properties

Benzyl valerate is a colorless liquid known for its fruity, floral aroma.[1][2] A summary of its key
physical and chemical properties is presented below for easy reference.
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Property Value Source(s)
CAS Number 10361-39-4 [2][3]
Molecular Formula C12H1602 [3114]
Molecular Weight 192.25 g/mol [5][6]
Appearance Colorless clear liquid [1112]

Odor Fruity, floral, apple skin [1]

Boiling Point 250 °C; 64 °C @ 15 Torr [2][3]
Density 0.990 - 0.996 g/mL @ 25 °C [1]

Flash Point > 100 °C (> 212 °F) [11[7]

N Insoluble in water; Soluble in
Solubility _ (2]
alcohol and oils

Refractive Index 1.487-1.493 @ 20 °C [1]

Hazard Identification and Toxicology

Benzyl valerate is classified as an irritant and may cause sensitization upon skin contact.[1]
While some sources state it does not meet GHS hazard criteria, others, particularly for the
closely related isomer benzyl isovalerate, indicate several hazards.[5][8] It is prudent to handle
the chemical with appropriate caution.

GHS Hazard Statements:[5][9]

o H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.
e H302: Harmful if swallowed.

e H312: Harmful in contact with skin.
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e H332: Harmful if inhaled.

The diagram below illustrates the primary GHS hazard classifications associated with benzyl
valerate and its isomers.

GHS Hazard Classifications

H302
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Caption: Key GHS hazard statements for Benzyl Valerate.

Toxicological Data: Quantitative toxicity data for benzyl valerate is limited; however, data for its
isomer, benzyl isovalerate, is available and provides a useful reference point.

Test Species Route Value Source(s)
LD50 Rat Oral > 5000 mg/kg [5]
LD50 Rabbit Dermal > 5000 mg/kg [7]

Safe Handling and Storage Protocols
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Adherence to proper handling and storage protocols is critical to minimize exposure and
ensure laboratory safety.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.[5]

Avoid breathing vapors, mists, or gas.[4][5]

Prevent contact with skin, eyes, and clothing.[4][5]

Ground all equipment during transfer to prevent electrostatic charges.[4]

Keep the substance away from heat, sparks, and open flames.[7]

Wash hands thoroughly after handling.[10]
Storage:

o Store in a tightly closed container.[5]

e Keep in a cool, dry, and well-ventilated place.[7]

o Porous materials like rags wetted with benzyl valerate may be susceptible to spontaneous
combustion.[4]

Exposure Controls and Personal Protective
Equipment (PPE)

Engineering controls and appropriate PPE are essential to prevent exposure.
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Control Specification Source(s)

Use in a chemical fume hood.
Engineering Controls Ensure eyewash stations and [5]

safety showers are accessible.

) Wear chemical safety goggles
Eye/Face Protection ) [11]
or a face shield.

Wear impervious gloves (e.qg.,
) ] nitrile rubber) and protective
Skin Protection ) ) [6]
clothing to prevent skin

contact.

If ventilation is inadequate or
vapors are generated, use an
) ) approved respirator. For
Respiratory Protection ) ) [4]
emergencies, a self-contained
breathing apparatus (SCBA) is

required.

First Aid Measures

Immediate and appropriate first aid is crucial in the event of accidental exposure. The following
workflow outlines the recommended steps.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.pfaltzandbauer.com/files/sdsfile?filename=b07950%20%20sds%20%20062123.pdf
https://www.tcichemicals.com/BE/en/sds/I0424_EU_6N.pdf
https://www.cdhfinechemical.com/images/product/msds/19_914567163_BenzylIsovalerate-CASNO-103-38-8-MSDS.pdf
https://www.elan-chemical.com/wp-content/uploads/2019/03/9128-BENZYL-ISOVALERATE-ELAN-SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Exposure Event
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Caption: Decision workflow for first aid after exposure.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Seek immediate medical attention.[5][7]

o Skin Contact: Remove contaminated clothing. Wash the affected area thoroughly with soap
and water. If irritation develops or persists, seek medical attention.[5][6]

 Inhalation: Move the individual to fresh air. If breathing becomes difficult, administer oxygen
and seek medical attention.[5][6][12]
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 Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to
an unconscious person. Seek immediate medical attention.[5][6]

Fire-Fighting and Accidental Release Measures
Fire-Fighting:

o Suitable Extinguishing Media: Use water spray or mist, alcohol-resistant foam, dry chemical
powder, or carbon dioxide.[5][6][7][13]

o Specific Hazards: The substance is combustible and containers may explode when heated.
Combustion produces toxic fumes, including carbon oxides.[4]

» Protective Actions: Firefighters should wear full protective gear and a self-contained
breathing apparatus (SCBA).[5][7] Use water mist to cool closed containers.[7]

Accidental Release: The following diagram outlines a systematic approach to managing a
chemical spill.
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Caption: Logical workflow for handling an accidental release.
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o Personal Precautions: Evacuate the area and ensure adequate ventilation. Wear appropriate
personal protective equipment (PPE), including respiratory protection, gloves, and safety

goggles.[4][5]

e Environmental Precautions: Prevent the chemical from entering drains, sewers, or
waterways.[6]

o Containment and Cleanup: Remove all sources of ignition. Absorb the spill using an inert
material such as sand, earth, or vermiculite. Collect the absorbed material into a suitable
container for proper disposal.[5] After material pickup is complete, ventilate the area and
wash the spill site.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Benzyl valerate safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082272#benzyl-valerate-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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